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Compound of Interest

Compound Name:
Benzophenone-2,4,5-tricarboxylic

Acid

Cat. No.: B162292 Get Quote

Essential Safety and Handling Guide for
Benzophenone-2,4,5-tricarboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Benzophenone-2,4,5-tricarboxylic Acid (CAS No. 135989-69-4).

The following information is compiled to ensure the safe handling of this chemical in a

laboratory setting, prioritizing the well-being of all personnel.

Hazard and Exposure Data
Due to the limited availability of a comprehensive Safety Data Sheet (SDS) for

Benzophenone-2,4,5-tricarboxylic Acid, the following table summarizes the known hazards

and general protective measures. The recommendations are based on information from

suppliers and general safety principles for aromatic carboxylic acids.
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Parameter Information Source

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.

[1][2]

Signal Word Warning [2]

Physical Form
White to Almost white powder

to crystal.
[3]

Permissible Exposure Limit

(PEL)
Data not available N/A

Threshold Limit Value (TLV) Data not available N/A

Immediately Dangerous to Life

or Health (IDLH)
Data not available N/A

Glove Breakthrough Time

Data not available for this

specific compound. Select

gloves resistant to organic

acids and ketones.

N/A

Personal Protective Equipment (PPE) Selection
Workflow
The following diagram outlines the decision-making process for selecting and using appropriate

PPE when handling Benzophenone-2,4,5-tricarboxylic Acid.
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PPE Selection Workflow for Benzophenone-2,4,5-tricarboxylic Acid

Preparation & Risk Assessment

PPE Selection

Handling & Disposal

1. Assess Task-Specific Risks
(e.g., weighing, dissolution, transfer)

2. Review Available SDS & Chemical Properties
(Known hazards: skin/eye irritant)

3. Eye/Face Protection
- Safety glasses with side shields (minimum)

- Chemical splash goggles
- Face shield for large quantities or splash risk

4. Hand Protection
- Chemical-resistant gloves (e.g., Nitrile, Neoprene)

- Inspect gloves before use

5. Body Protection
- Laboratory coat (fully fastened)

- Closed-toe shoes

6. Respiratory Protection
- Use in a well-ventilated area or fume hood

- Consider respirator if dust generation is unavoidable

7. Safe Handling
- Don PPE

- Minimize dust creation
- Wash hands after handling

8. Waste Disposal
- Dispose of contaminated PPE and chemical waste according to protocol

Click to download full resolution via product page

Caption: Workflow for PPE selection when handling Benzophenone-2,4,5-tricarboxylic Acid.

Operational Plan
This section provides step-by-step guidance for the safe handling of Benzophenone-2,4,5-
tricarboxylic Acid in a laboratory environment.

Receiving and Storage
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Inspection: Upon receipt, inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number

(135989-69-4), and hazard warnings.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials. Keep

the container tightly closed.

Handling and Use
Pre-Experiment Checklist:

Ensure a chemical fume hood is available and functioning correctly.

Locate the nearest eyewash station and safety shower.

Gather all necessary PPE as outlined in the workflow diagram.

Donning PPE:

Wear a laboratory coat, ensuring it is fully buttoned.

Put on safety glasses with side shields or chemical splash goggles.

Wear chemical-resistant gloves (e.g., nitrile or neoprene). Inspect gloves for any tears or

punctures before use.

Procedure:

Conduct all manipulations of the solid compound that may generate dust within a chemical

fume hood to minimize inhalation exposure.

Use a spatula for transferring the powder. Avoid scooping or pouring in a manner that

creates airborne dust.

If preparing a solution, add the solid to the solvent slowly to avoid splashing.

Keep containers closed when not in use.
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After handling, wash hands thoroughly with soap and water, even if gloves were worn.[1]

[2]

Spill and Emergency Procedures
Small Spills (Solid):

Alert personnel in the immediate area.

Wearing appropriate PPE, gently sweep the solid material to avoid creating dust.

Collect the material into a labeled container for hazardous waste.

Clean the spill area with a damp cloth or paper towel, and place the cleaning materials in

the hazardous waste container.

Skin Contact:

Immediately flush the affected skin with plenty of water.[1][2]

Remove contaminated clothing.

If skin irritation occurs, seek medical advice.[2]

Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if present and easy to do.

If eye irritation persists, seek medical attention.[2]

Disposal Plan
Dispose of all waste containing Benzophenone-2,4,5-tricarboxylic Acid in accordance with

institutional and local regulations for chemical waste.

Solid Waste:
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Collect unused or contaminated solid Benzophenone-2,4,5-tricarboxylic Acid in a

clearly labeled, sealed container for hazardous waste.

Label the container as "Hazardous Waste" and include the chemical name.

Contaminated Materials:

Dispose of contaminated gloves, weighing papers, and other disposable materials in a

designated solid hazardous waste container.

Solutions:

Collect solutions containing Benzophenone-2,4,5-tricarboxylic Acid in a labeled

container for liquid organic acid waste.

Do not pour solutions down the drain.[4]

Disposal Method:

The primary recommended disposal method for this type of organic compound is

incineration by a licensed waste disposal company.[5]

Contact your institution's Environmental Health and Safety (EHS) office for specific

procedures and to arrange for waste pickup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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